Cas no 1310356-06-9 (5-Bromo-7-(4-piperidinylmethyl)amino-2-benzofurancarboxylic Acid)

5-Bromo-7-(4-piperidinylmethyl)amino-2-benzofurancarboxylic acid is a heterocyclic compound featuring a benzofuran core substituted with a bromo group, a piperidinylmethylamino moiety, and a carboxylic acid functionality. This structure imparts versatility in pharmaceutical and chemical research, particularly as a potential intermediate in drug discovery. The bromo substituent enhances reactivity for further derivatization, while the piperidinylmethylamino group may contribute to binding affinity in biological targets. The carboxylic acid moiety offers additional functionalization opportunities, making it valuable for coupling reactions or salt formation. Its well-defined molecular architecture supports applications in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. The compound's purity and stability further ensure reliable performance in synthetic workflows.
5-Bromo-7-(4-piperidinylmethyl)amino-2-benzofurancarboxylic Acid structure
1310356-06-9 structure
Product Name:5-Bromo-7-(4-piperidinylmethyl)amino-2-benzofurancarboxylic Acid
CAS No:1310356-06-9
MF:C15H17BrN2O3
MW:353.211083173752
CID:5053118
Update Time:2025-05-25

5-Bromo-7-(4-piperidinylmethyl)amino-2-benzofurancarboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-Benzofurancarboxylic acid, 5-bromo-7-[(4-piperidinylmethyl)amino]-
    • 5-bromo-7-(piperidin-4-ylmethylamino)benzofuran-2-carboxylic acid
    • BDBM50345250
    • 5-Bromo-7-((piperidin-4-ylmethyl)amino)benzofuran-2-carboxylic acid
    • 5-bromo-7-(piperidin-4-ylmethylamino)-1-benzofuran-2-carboxylic acid
    • 5-Bromo-7-(4-piperidinylmethyl)amino-2-benzofurancarboxylic Acid
    • Inchi: 1S/C15H17BrN2O3/c16-11-5-10-6-13(15(19)20)21-14(10)12(7-11)18-8-9-1-3-17-4-2-9/h5-7,9,17-18H,1-4,8H2,(H,19,20)
    • InChI Key: JPSRNNAKSXAWPL-UHFFFAOYSA-N
    • SMILES: BrC1C=C2C=C(C(=O)O)OC2=C(C=1)NCC1CCNCC1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 376
  • XLogP3: 0.9
  • Topological Polar Surface Area: 74.5

5-Bromo-7-(4-piperidinylmethyl)amino-2-benzofurancarboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B688615-2mg
5-Bromo-7-[(4-piperidinylmethyl)amino]-2-benzofurancarboxylic Acid
1310356-06-9
2mg
$ 75.00 2023-04-18
TRC
B688615-5mg
5-Bromo-7-[(4-piperidinylmethyl)amino]-2-benzofurancarboxylic Acid
1310356-06-9
5mg
$ 167.00 2023-04-18
TRC
B688615-10mg
5-Bromo-7-[(4-piperidinylmethyl)amino]-2-benzofurancarboxylic Acid
1310356-06-9
10mg
$ 316.00 2023-04-18
TRC
B688615-20mg
5-Bromo-7-[(4-piperidinylmethyl)amino]-2-benzofurancarboxylic Acid
1310356-06-9
20mg
$ 586.00 2023-04-18
TRC
B688615-250mg
5-Bromo-7-[(4-piperidinylmethyl)amino]-2-benzofurancarboxylic Acid
1310356-06-9
250mg
$ 7600.00 2023-09-08

Additional information on 5-Bromo-7-(4-piperidinylmethyl)amino-2-benzofurancarboxylic Acid

Recent Advances in the Study of 5-Bromo-7-(4-piperidinylmethyl)amino-2-benzofuran carboxylic Acid (CAS: 1310356-06-9)

The compound 5-Bromo-7-(4-piperidinylmethyl)amino-2-benzofurancarboxylic Acid (CAS: 1310356-06-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This benzofuran derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 5-Bromo-7-(4-piperidinylmethyl)amino-2-benzofurancarboxylic Acid to enhance its pharmacological properties. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to achieve higher yields and purity. These efforts have been critical in ensuring the compound's suitability for further biological evaluation.

In vitro and in vivo studies have demonstrated that 5-Bromo-7-(4-piperidinylmethyl)amino-2-benzofurancarboxylic Acid exhibits promising activity against a range of biological targets. Notably, it has shown potent inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that the compound may possess anticancer properties, particularly in the context of inhibiting tumor cell proliferation and inducing apoptosis.

Mechanistic studies have revealed that the compound's activity is likely mediated through its interaction with key signaling pathways, including the NF-κB and MAPK pathways. These findings are supported by molecular docking simulations, which highlight the compound's ability to bind to specific protein targets with high affinity. Such insights are invaluable for the rational design of derivatives with improved efficacy and selectivity.

Despite these promising results, challenges remain in the development of 5-Bromo-7-(4-piperidinylmethyl)amino-2-benzofurancarboxylic Acid as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural optimization and formulation studies. Ongoing research is also exploring the compound's potential in combination therapies, where it may synergize with existing drugs to enhance therapeutic outcomes.

In conclusion, 5-Bromo-7-(4-piperidinylmethyl)amino-2-benzofurancarboxylic Acid represents a promising candidate for further development in the field of medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable subject of study for researchers aiming to discover novel therapeutics. Future research should focus on addressing the current limitations and exploring its full therapeutic potential in preclinical and clinical settings.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd